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Compound of Interest

Compound Name: Indium-110

CAS No.: 14133-75-6

Cat. No.: B1235001

Get Quote

A Note on Isotope Selection: While the request specified Indium-110, the widely used isotope

for clinical and research applications in cell labeling and tracking is Indium-111 (¹¹¹In). This is

due to its favorable physical properties, including a half-life of 67.9 hours and gamma

emissions suitable for SPECT imaging, which allow for tracking cellular fate over several days.

[1] Indium-110 has a much shorter half-life, making it unsuitable for most cell tracking studies.

Therefore, these application notes focus on the established methods using Indium-111.

Introduction
Indium-111 labeled autologous leukocytes are a valuable tool in nuclear medicine for the

detection of inflammatory processes, such as those associated with abscesses or infections.[2]

[3] The principle of this technique lies in the ability of leukocytes to migrate to sites of

inflammation. By labeling a patient's own white blood cells (leukocytes) with ¹¹¹In, their

distribution and accumulation in the body can be visualized using single-photon emission

computed tomography (SPECT).[3][4] This provides a highly specific method for localizing

infection.[1] Similarly, labeling other cell types, such as platelets or stem cells, with ¹¹¹In allows

for in vivo tracking to study their biodistribution and role in various physiological and

pathological processes.[5][6][7]
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The most common method for ¹¹¹In cell labeling involves the use of a lipophilic chelate, such as

¹¹¹In-oxine or ¹¹¹In-tropolonate.[8][9] These neutral, lipid-soluble complexes can penetrate the

cell membrane. Once inside the cell, the indium is believed to dissociate from the initial ligand

and bind to intracellular components, effectively trapping the radionuclide within the cell.[2][9]

Key Labeling Agents
Two primary chelating agents are used to facilitate the uptake of ¹¹¹In into cells:

Indium-111 Oxine (8-hydroxyquinoline): This was one of the first and most widely used

agents for cell labeling.[1][9] It forms a neutral, lipid-soluble complex with ¹¹¹In that readily

crosses the cell membrane.[9]

Indium-111 Tropolonate: Introduced as an alternative to oxine, tropolone also forms a

lipophilic complex with ¹¹¹In.[8][10] A key advantage of tropolone is its solubility in isotonic

saline, whereas oxine requires an alcohol-based solvent.[11][12] Some studies suggest that

labeling with tropolonate may result in improved cell viability.[10][13]

Applications in Research and Drug Development
Inflammation and Infection Imaging: The primary clinical application is the use of ¹¹¹In-labeled

leukocytes to identify and localize sites of infection and inflammation.[3] This is particularly

useful in cases of fever of unknown origin, suspected osteomyelitis, and abscesses.[3]

Platelet Kinetics and Thrombosis Detection: ¹¹¹In-labeled platelets are used to study platelet

survival, sequestration, and to identify sites of thrombus formation.[5][14]

Cell-Based Therapy Tracking: In the context of drug development and regenerative

medicine, ¹¹¹In labeling allows for the non-invasive tracking of therapeutic cells, such as

mesenchymal stem cells (MSCs) or dendritic cells (DCs), to monitor their delivery, migration,

and engraftment.[6][7][15]

Experimental Protocols
Protocol 1: Labeling of Leukocytes with Indium-111
Oxine
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This protocol is based on established guidelines for labeling autologous white blood cells.[9]

[16]

Materials:

Indium-111 Oxine solution

Patient-derived venous blood (40-80 mL)

Anticoagulant (e.g., ACD - acid-citrate-drose)

Sterile, pyrogen-free saline

Sterile conical tubes (15 mL and 50 mL)

Sterile pipettes and syringes

Centrifuge

Laminar flow hood

Dose calibrator

Procedure:

Blood Collection: Draw 40-80 mL of venous blood from the patient into a syringe containing

an anticoagulant.

Cell Separation:

Centrifuge the blood at a low speed (e.g., 150-200 g) for 10-15 minutes to separate the

platelet-rich plasma (PRP) from the red blood cells and leukocytes.

Carefully collect the PRP and set it aside.

The layer containing red blood cells and leukocytes (the "buffy coat") is used for leukocyte

isolation.
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Red Blood Cell Lysis (Optional but Recommended): To obtain a purer leukocyte preparation,

red blood cells can be lysed using a hypotonic solution.

Leukocyte Isolation:

Wash the leukocyte-rich cell pellet with sterile saline and centrifuge at 450 g for 5 minutes.

Discard the supernatant.

Labeling:

Resuspend the leukocyte pellet in 5 mL of sterile saline.

Add approximately 10-20 MBq (0.3-0.5 mCi) of ¹¹¹In-oxine to the cell suspension.[17]

Incubate at room temperature for 15-30 minutes, with gentle agitation every 5-10 minutes.

Washing:

Add 10 mL of the previously saved platelet-poor plasma (PPP, obtained by centrifuging the

PRP at a higher speed) to the labeled cell suspension to stop the labeling reaction.

Centrifuge at 450 g for 5 minutes.

Carefully remove and discard the supernatant, which contains unbound ¹¹¹In-oxine.

Resuspension and Quality Control:

Resuspend the labeled leukocyte pellet in 5-10 mL of PPP.

Draw the final preparation into a sterile syringe for reinjection.

Perform quality control checks, including labeling efficiency calculation and cell viability

assessment (e.g., trypan blue exclusion).

Workflow for Leukocyte Labeling with ¹¹¹In-Oxine
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Cell Preparation

Labeling

Post-Labeling

1. Collect Venous Blood
(40-80 mL) with Anticoagulant

2. Centrifuge (150-200 g)
to Separate Plasma and Cells

3. Isolate Leukocyte-rich
'Buffy Coat'

4. Wash Leukocytes
with Sterile Saline

5. Resuspend Leukocytes
in Saline

6. Add 111In-Oxine
(10-20 MBq)

7. Incubate at Room Temp
(15-30 min)

8. Stop Labeling with
Platelet-Poor Plasma (PPP)

9. Centrifuge (450 g)
to Remove Unbound 111In

10. Resuspend Labeled Cells
in PPP

11. Quality Control
(Labeling Efficiency, Viability)

12. Prepare for Reinjection

Click to download full resolution via product page

Caption: Workflow for labeling leukocytes with Indium-111 Oxine.
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Protocol 2: Labeling of Platelets with Indium-111
Tropolonate
This protocol is adapted from methods described for platelet labeling.[11][12]

Materials:

Indium-111 Tropolonate solution

Patient-derived venous blood

ACD anticoagulant

Sterile, pyrogen-free saline

Sterile conical tubes

Sterile pipettes and syringes

Centrifuge

Laminar flow hood

Dose calibrator

Procedure:

Blood Collection: Collect venous blood into a syringe containing ACD anticoagulant.

Platelet-Rich Plasma (PRP) Preparation:

Centrifuge the whole blood at a low speed (180-200 g) for 15-20 minutes at room

temperature.

Carefully transfer the supernatant (PRP) to a new sterile tube.

Platelet Pelleting:

Acidify the PRP to a pH of 6.5 with ACD to prevent platelet aggregation.
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Centrifuge the acidified PRP at a higher speed (e.g., 800-1000 g) for 10 minutes to pellet

the platelets.

Remove and save the supernatant (platelet-poor plasma - PPP).

Platelet Washing:

Gently resuspend the platelet pellet in sterile saline containing a small amount of ACD.

Centrifuge again at 800-1000 g for 10 minutes.

Discard the supernatant.

Labeling:

Resuspend the washed platelet pellet in a small volume of sterile saline.

Add the desired amount of ¹¹¹In-tropolonate.

Incubate at room temperature for 10-20 minutes.[11]

Washing and Final Preparation:

Add the previously saved PPP to the labeled platelets to stop the reaction.

Centrifuge at 800-1000 g for 10 minutes to pellet the labeled platelets.

Discard the supernatant containing unbound ¹¹¹In.

Gently resuspend the labeled platelets in a small volume of PPP for reinjection.

Quality Control:

Calculate the labeling efficiency.

Assess platelet function (e.g., aggregation studies) if required.[18]

Workflow for Platelet Labeling with ¹¹¹In-Tropolonate
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Platelet Isolation

Labeling

Final Preparation

1. Collect Blood
with ACD Anticoagulant

2. Centrifuge (180-200 g)
to Obtain Platelet-Rich Plasma (PRP)

3. Acidify PRP (pH 6.5)

4. Centrifuge (800-1000 g)
to Pellet Platelets

5. Wash Platelet Pellet
with Saline-ACD

6. Resuspend Platelets
in Saline

7. Add 111In-Tropolonate

8. Incubate at Room Temp
(10-20 min)

9. Stop Labeling with
Platelet-Poor Plasma (PPP)

10. Centrifuge to Pellet
Labeled Platelets

11. Resuspend Labeled Platelets
in PPP

12. Quality Control and
Preparation for Reinjection

Click to download full resolution via product page

Caption: Workflow for labeling platelets with Indium-111 Tropolonate.
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Data Presentation
The following tables summarize typical quantitative data reported in the literature for ¹¹¹In cell

labeling.

Table 1: Leukocyte Labeling Parameters with ¹¹¹In-Oxine

Parameter Typical Value Reference(s)

Labeling Efficiency ~77% - 93% [2][19]

Radioactivity Used 10-20 MBq (0.3-0.5 mCi) [17]

Incubation Time 15-30 minutes [20]

Incubation Temperature Room Temperature [20]

Time to Reinjection < 1-2 hours post-labeling [9][17]

¹¹¹In Release at 1 hr ~3% [2]

¹¹¹In Release at 24 hr ~24% [2]

Table 2: Platelet Labeling Parameters

Parameter ¹¹¹In-Oxine ¹¹¹In-Tropolonate Reference(s)

Labeling Efficiency
~49% (in severe

thrombocytopenia)
80-90% (in saline) [11][14]

Incubation Time Variable 15-20 minutes [11]

Incubation

Temperature
Room Temperature Room Temperature [11]

Cell Viability Good

Good, potentially

better preservation of

function

[14][18][21]

Table 3: Mesenchymal Stem Cell (MSC) Labeling Parameters
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Parameter ¹¹¹In-Oxine ¹¹¹In-Tropolonate Reference(s)

Labeling Efficiency ~25% ~25% [6][7]

Radioactivity/Cell 10 Bq/cell 30 Bq/cell [6][7]

Effect on Viability No significant effect No significant effect [6][7]

Effect on Proliferation No significant effect
No significant effect

(up to 260 Bq/cell)
[6][7]

Effect on

Differentiation
Preserved Preserved [6][7]

¹¹¹In Retention at 48

hr
~61% Not specified [7]

Mechanism of Labeling
The mechanism of cell labeling with ¹¹¹In-oxine or ¹¹¹In-tropolonate is a passive process driven

by the physicochemical properties of the complex.

Mechanism of ¹¹¹In-Oxine/Tropolonate Cell Labeling
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Caption: Mechanism of cellular uptake and trapping of Indium-111.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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